Cas no 12152-94-2 (Ferroceneboronic acid)

• Product Name: Ferroceneboronic acid
• CAS No: 12152-94-2
• MF: C₁₀H₁₁BFeO₂
• MW: 229.849144220352
• MDL: MFCD00059074
• CID: 189700
• PubChem ID: 87570055
• Update Time: 2025-05-20

Ferroceneboronic acid Chemical and Physical Properties

Names and Identifiers

• Ferrocene, borono-
• Ferroceneboronic acid
• (Boronocyclopentadienyl)cyclopentadienyl iron
• 1,1'-ferrocenediboronic acid
• cyclicboronatingreagentforGC
• ferrocene-1,1'-diboronic acid
• ferrocenemetaboric acid
• MS]
• NSC 119337
• N,N-dimethyl-3-(6,7,8,9-tetrahydropyrido[4,3-b]indol-5-yl)-1-propanamine dihydrochloride
• Ferroceneboronic acid (contains varying amounts of anhydride)
• cyclicboronatingreagentforGC/MS
• Ferroceneboronic Acid [Cyclic boronating reagent for GC/MS]

• MDL： MFCD00059074
• Inchi： 1S/C5H6BO2.C5H5.Fe/c7-6(8)5-3-1-2-4-5;1-2-4-5-3-1;/h1-4,7-8H;1-5H;
• InChI Key： HHGAJIKAUQWFKH-UHFFFAOYSA-N
• SMILES： [C]1(B(O)O)[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Fe] |^1:0,4,5,6,7,8,9,10,11,12|

Computed Properties

• Exact Mass: 230.02000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 145-150 °C (dec.) (lit.)
• Solubility: 微溶于乙醚
• PSA: 40.46000
• LogP: 0.55620
• Sensitiveness: Sensitive to air
• Solubility: Not determined

Ferroceneboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ferroceneboronic acid

Ferroceneboronic Acid: A Comprehensive Overview

Ferroceneboronic acid, also known as Ferroceneboronic Acid (CAS No. 12152-94-2), is a unique organometallic compound that has garnered significant attention in the fields of organic synthesis, materials science, and catalysis. This compound is a derivative of ferrocene, a well-known sandwich compound consisting of two cyclopentadienyl ligands bound to a central iron atom. The incorporation of a boronic acid group into this structure introduces novel electronic and functional properties, making it a versatile building block in modern chemistry.

The chemical structure of ferroceneboronic acid consists of a ferrocene core with a boronic acid group (-B(OH)₂) attached to one of the cyclopentadienyl rings. This structure not only preserves the aromatic stability of the cyclopentadienyl ligands but also introduces the reactivity associated with boronic acids. The compound is typically synthesized via electrophilic substitution reactions, where the boronic acid group is introduced onto the ferrocene framework. Recent advancements in synthetic methodologies have enabled the preparation of ferroceneboronic acid with high purity and efficiency, making it more accessible for various applications.

One of the most significant applications of ferroceneboronic acid lies in its use as a precursor in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction involves the coupling of boronic acids with aryl halides in the presence of palladium catalysts to form biaryl compounds. The ability of ferroceneboronic acid to participate in such reactions has made it an invaluable tool in the construction of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have demonstrated that ferroceneboronic acid can also be employed in other types of cross-coupling reactions, further expanding its utility in organic synthesis.

In addition to its role in organic synthesis, ferroceneboronic acid has found applications in materials science. The compound serves as a precursor for the synthesis of ferrocenyl-containing polymers and materials with tailored electronic properties. For instance, researchers have utilized ferroceneboronic acid to prepare conductive polymers and hybrid materials that exhibit enhanced electrical conductivity and mechanical stability. These materials hold promise for use in electronic devices, sensors, and energy storage systems.

The physical properties of ferroceneboronic acid are also worth noting. The compound is typically a dark red crystalline solid with a melting point around 160°C. It is sparingly soluble in common organic solvents but can be dissolved in polar solvents such as water or alcohols under certain conditions. The stability of ferroceneboronic acid makes it suitable for use under a wide range of reaction conditions, including both thermal and photochemical processes.

Recent research has focused on exploring the catalytic applications of ferroceneboronic acid. Scientists have discovered that this compound can act as an efficient catalyst for various organic transformations, including oxidation reactions and enantioselective syntheses. The unique electronic properties of ferroceneboronic acid enable it to facilitate these reactions with high efficiency and selectivity, making it a promising candidate for industrial applications.

In conclusion, ferroceneboronic acid (CAS No. 12152-94-2) is a versatile organometallic compound with a wide range of applications in organic synthesis, materials science, and catalysis. Its unique chemical structure and functional properties make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new uses for this compound, its importance in various fields is expected to grow further.